Cas no 220826-61-9 (3,5-Epoxyisoquinoline(9CI))
3,5-Epoxyisoquinoline(9CI) structure
Product Name:3,5-Epoxyisoquinoline(9CI)
CAS No:220826-61-9
MF:C9H5NO
MW:143.142102003098
CID:244038
PubChem ID:45079693
Update Time:2025-04-19
3,5-Epoxyisoquinoline(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Epoxyisoquinoline(9CI)
- 3,5-Epoxyisoquinoline
- DTXSID60663771
- 220826-61-9
-
- Inchi: 1S/C9H5NO/c1-2-6-5-10-9-4-7(6)8(3-1)11-9/h1-5H
- InChI Key: HEVMNGXXZPLLDR-UHFFFAOYSA-N
- SMILES: O1C2=CC3=C1C=CC=C3C=N2
Computed Properties
- Exact Mass: 143.03715
- Monoisotopic Mass: 143.037113783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
3,5-Epoxyisoquinoline(9CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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